

The Genesis and Advancement of Reviparin: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Clivarin

Cat. No.: B7824994

[Get Quote](#)

An In-depth Exploration of the Discovery, Development, and Clinical Application of a Second-Generation Low Molecular Weight Heparin

Introduction

Reviparin is a second-generation low molecular weight heparin (LMWH) that has carved a significant niche in the prevention and treatment of thromboembolic disorders.[1][2] Derived from the controlled nitrous acid depolymerization of porcine mucosal heparin, reviparin exhibits a more predictable anticoagulant response and a better safety profile compared to unfractionated heparin (UFH).[3][4] This technical guide provides a comprehensive overview of the discovery, development, and core scientific principles of reviparin, tailored for researchers, scientists, and drug development professionals.

Discovery and Synthesis


The development of reviparin was a direct progression from the foundational understanding of heparin's anticoagulant properties and the subsequent drive to mitigate its clinical limitations. The core innovation behind LMWHs like reviparin lies in the fractionation of heparin into shorter polysaccharide chains, which alters its biological activity.

Chemical Synthesis: Controlled Nitrous Acid Depolymerization

Reviparin is synthesized through a process of controlled nitrous acid depolymerization of heparin extracted from porcine intestinal mucosa.[3][4] This method allows for the generation of heparin fragments with a relatively narrow and consistent molecular weight distribution.[4]

Experimental Protocol: Nitrous Acid Depolymerization of Heparin

- Starting Material: Unfractionated heparin sodium salt derived from porcine intestinal mucosa.
- Depolymerization Reaction:
 - Dissolve the unfractionated heparin in an aqueous solution.
 - Cool the solution to a controlled temperature (e.g., 4°C).
 - Add a predetermined amount of sodium nitrite to the heparin solution.
 - Adjust the pH of the solution to an acidic range (typically pH 2.5-4.0) using a suitable acid (e.g., hydrochloric acid) to generate nitrous acid in situ.
 - The reaction is allowed to proceed for a specific duration, which is a critical parameter for controlling the extent of depolymerization and the final molecular weight of the reviparin.
 - The reaction is terminated by raising the pH to a neutral or slightly alkaline range.
- Purification:
 - The resulting LMWH fragments are purified to remove residual reactants and larger or smaller heparin fragments.
 - Purification methods may include fractional precipitation with organic solvents (e.g., ethanol) and/or chromatography techniques.
- Characterization: The final reviparin product is characterized by its molecular weight distribution, anti-Factor Xa and anti-Factor IIa activities, and other physicochemical properties.[1][4]



[Click to download full resolution via product page](#)

Figure 1: Reviparin Synthesis Workflow.

Physicochemical and Pharmacological Properties


The controlled manufacturing process of reviparin results in a product with distinct and reproducible characteristics.

Property	Value	Reference
Average Molecular Weight	~3900 Da	[5]
Source	Porcine intestinal mucosa	[3]
Anti-Xa:Anti-IIa Activity Ratio	3.6 - 6.1	[6]
Specific Anti-Xa Activity	~120 anti-Xa U/mg	[3][4]
Specific Anticoagulant Activity	~32 U/mg	[3][4]
Bioavailability (subcutaneous)	~95%	[6]
Elimination Half-life	~3 hours	[6]
Peak Plasma Concentration	3 hours post-subcutaneous injection	[6]

Mechanism of Action

Reviparin's primary mechanism of action is the potentiation of antithrombin III (ATIII), a natural anticoagulant protein.[2] This interaction accelerates the inactivation of key coagulation factors, primarily Factor Xa and to a lesser extent, Factor IIa (thrombin).[2] The higher ratio of anti-Xa to anti-IIa activity is a hallmark of LMWHs and contributes to a more favorable safety profile with a reduced risk of bleeding compared to UFH.[6]

Beyond its direct anticoagulant effects, reviparin also induces the release of Tissue Factor Pathway Inhibitor (TFPI) from the vascular endothelium.[1][3][4] TFPI is a potent inhibitor of the tissue factor-Factor VIIa complex, which is the primary initiator of the extrinsic coagulation cascade. This dual mechanism of action contributes to the overall antithrombotic efficacy of reviparin.



[Click to download full resolution via product page](#)

Figure 2: Reviparin's Mechanism of Action.

Key Preclinical and Clinical Development

The development of reviparin has been supported by a robust program of preclinical and clinical studies demonstrating its efficacy and safety across various indications.

Preclinical Studies

Preclinical investigations in animal models of thrombosis have shown that reviparin produces a dose- and time-dependent antithrombotic effect.[1][3] Notably, these studies also revealed that a sustained antithrombotic effect can be observed even when ex vivo anticoagulant actions are no longer detectable.[4] Furthermore, repeated administration of reviparin was found to produce progressively stronger antithrombotic effects.[4]

Major Clinical Trials


Several large-scale clinical trials have established the clinical utility of reviparin.

Trial Name	Indication	Comparator	Key Findings	Reference
COLUMBUS	Treatment of venous thromboembolism (VTE)	Intravenous unfractionated heparin (UFH)	Reviparin was as effective and safe as adjusted-dose intravenous UFH for the initial management of VTE.	[2] [7] [8]
CORTES	Prevention of recurrent VTE	Intravenous unfractionated heparin (UFH)	Reviparin was significantly more effective than intravenous UFH in preventing recurrent VTE.	[2]
CREATE	Acute myocardial infarction with ST-segment elevation	Placebo	Reviparin, when initiated early and given for 7 days, reduced the primary composite outcome of death, myocardial reinfarction, or stroke.	[9] [10]
REVIVE	Treatment of VTE in children	UFH followed by oral anticoagulation	Although underpowered, the trial provided valuable data on the use of reviparin in a pediatric population, suggesting comparable	[11]

efficacy and a
potential for
fewer major
bleeding events
compared to
standard therapy.

Experimental Protocol: A Generalized Overview of Reviparin Clinical Trials

- **Study Design:** Typically randomized, controlled trials, which may be double-blind or open-label depending on the comparator and clinical setting.
- **Patient Population:** Patients with a confirmed diagnosis of the target indication (e.g., DVT, PE, acute MI) meeting specific inclusion and exclusion criteria.
- **Intervention:** Subcutaneous administration of reviparin at a dose determined by the indication and patient weight. Dosing regimens have included once or twice daily injections.
- **Comparator:** The standard of care for the specific indication, such as intravenous UFH, another LMWH, or placebo.
- **Primary Endpoints:** Clinically relevant outcomes such as the incidence of recurrent VTE, major bleeding events, or a composite of cardiovascular events (death, MI, stroke).
- **Safety Assessments:** Monitoring for adverse events, with a particular focus on bleeding complications, thrombocytopenia, and injection site reactions.



[Click to download full resolution via product page](#)

Figure 3: Generalized Clinical Trial Workflow.

Bioanalytical Methods

The characterization and monitoring of reviparin rely on specific bioanalytical assays.

Molecular Weight Determination

Size exclusion chromatography (SEC) is a key method for determining the molecular weight distribution of LMWHs like reviparin.[\[12\]](#)[\[13\]](#)[\[14\]](#)[\[15\]](#)

Experimental Protocol: Size Exclusion Chromatography for Molecular Weight Determination

- **Instrumentation:** High-performance liquid chromatography (HPLC) system equipped with a size exclusion column suitable for separating polysaccharides.
- **Mobile Phase:** An aqueous buffer with a high salt concentration (e.g., >1.0 M) to minimize ionic interactions between the heparin molecules and the stationary phase.[\[12\]](#)
- **Calibration:** The system is calibrated using a series of well-characterized molecular weight standards (e.g., pullulan standards).
- **Detection:** Detection is typically achieved using a refractive index (RI) detector. More advanced setups may include a multi-angle light scattering (MALLS) detector for absolute molecular weight determination.
- **Analysis:** The elution profile of the reviparin sample is compared to the calibration curve to determine its average molecular weight and polydispersity.

Anti-Factor Xa and Anti-Factor IIa Assays

Chromogenic assays are the standard methods for quantifying the anticoagulant activity of reviparin.[\[16\]](#)[\[17\]](#)[\[18\]](#)[\[19\]](#)

Experimental Protocol: Chromogenic Anti-Factor Xa Assay

- **Sample Preparation:** Patient plasma or a purified reviparin solution is prepared and diluted as necessary.
- **Incubation with ATIII and Factor Xa:** The sample is incubated with a known excess of antithrombin III and Factor Xa. Reviparin in the sample potentiates the formation of an ATIII-Factor Xa complex, inactivating a portion of the Factor Xa.
- **Addition of Chromogenic Substrate:** A chromogenic substrate specific for Factor Xa is added.

- **Colorimetric Measurement:** The residual, active Factor Xa cleaves the chromogenic substrate, releasing a colored compound (e.g., p-nitroaniline). The intensity of the color is measured spectrophotometrically (typically at 405 nm) and is inversely proportional to the anti-Xa activity of the reviparin in the sample.
- **Quantification:** The anti-Xa activity is determined by comparing the absorbance to a standard curve generated with known concentrations of a reviparin reference standard.

The anti-Factor IIa assay follows a similar principle, but with the substitution of Factor Xa with Factor IIa (thrombin) and a thrombin-specific chromogenic substrate.[\[20\]](#)[\[21\]](#)[\[22\]](#)

Tissue Factor Pathway Inhibitor (TFPI) Assay

Enzyme-linked immunosorbent assays (ELISAs) are commonly used to measure the concentration of TFPI in plasma samples following reviparin administration.[\[23\]](#)[\[24\]](#)[\[25\]](#)[\[26\]](#)[\[27\]](#)

Experimental Protocol: TFPI ELISA

- **Plate Coating:** A microplate is coated with a capture antibody specific for TFPI.
- **Sample Incubation:** Plasma samples from patients treated with reviparin are added to the wells, and any TFPI present binds to the capture antibody.
- **Detection Antibody:** A detection antibody, also specific for TFPI and conjugated to an enzyme (e.g., horseradish peroxidase), is added.
- **Substrate Addition:** A substrate for the enzyme is added, leading to a color change.
- **Measurement and Quantification:** The intensity of the color is measured spectrophotometrically, and the concentration of TFPI is determined by comparison to a standard curve.

Conclusion

Reviparin stands as a testament to the successful evolution of anticoagulant therapy. Its development, rooted in the controlled chemical modification of unfractionated heparin, has yielded a therapeutic agent with a predictable pharmacokinetic profile, a favorable safety record, and proven efficacy in the management of thromboembolic diseases. The continued

application and study of reviparin underscore the importance of targeted drug design in improving patient outcomes in cardiovascular medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. researchgate.net [researchgate.net]
- 2. Reviparin: a review of its efficacy in the prevention and treatment of venous thromboembolism - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Preclinical studies on a low molecular weight heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Pharmacologic validation of the clinical effects of an optimized low-molecular-weight heparin-reviparin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. WO2006011179A1 - Process for the preparation of low molecular weight heparin - Google Patents [patents.google.com]
- 6. e-lactancia.org [e-lactancia.org]
- 7. researchgate.net [researchgate.net]
- 8. clinician.nejm.org [clinician.nejm.org]
- 9. CREATE: Reviparin reduces deaths in acute MI [medscape.com]
- 10. Effects of reviparin, a low-molecular-weight heparin, on mortality, reinfarction, and strokes in patients with acute myocardial infarction presenting with ST-segment elevation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. An open-label randomized controlled trial of low molecular weight heparin compared to heparin and coumadin for the treatment of venous thromboembolic events in children: the REVIVE trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Determination of molecular weight of heparin by size exclusion chromatography with universal calibration - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. Molecular weight determination of heparin and dermatan sulfate by size exclusion chromatography with a triple detector array - PubMed [pubmed.ncbi.nlm.nih.gov]

- 15. mdpi.com [mdpi.com]
- 16. Anti-Xa Assays [practical-haemostasis.com]
- 17. nihs.go.jp [nihs.go.jp]
- 18. emedicine.medscape.com [emedicine.medscape.com]
- 19. labcorp.com [labcorp.com]
- 20. r2diagnostics.com [r2diagnostics.com]
- 21. lab.corewellhealth.org [lab.corewellhealth.org]
- 22. coachrom.com [coachrom.com]
- 23. immunomart.com [immunomart.com]
- 24. Human TFPI ELISA Kit (EHTFPI) - Invitrogen [thermofisher.com]
- 25. Human TFPI(Tissue factor pathway inhibitor) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
- 26. Human Tissue Factor Pathway Inhibitor ELISA Kit (ab188392) is not available | Abcam [abcam.com]
- 27. cloud-clone.us [cloud-clone.us]
- To cite this document: BenchChem. [The Genesis and Advancement of Reviparin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b7824994#discovery-and-development-of-reviparin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com